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Compound of Interest

Compound Name:
4-Acetamido-3-

ethoxynitrobenzene

Cat. No.: B055610 Get Quote

Technical Guide: Physicochemical Properties of
4-Acetamido-3-ethoxynitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-
Acetamido-3-ethoxynitrobenzene, with a specific focus on its melting point and solubility

characteristics. The information herein is intended to support research, development, and

quality control activities involving this compound.

Core Physical Properties
The physical characteristics of an active pharmaceutical ingredient or intermediate are critical

for its formulation and delivery. The following table summarizes the available quantitative data

for 4-Acetamido-3-ethoxynitrobenzene.
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Property Value Source

Melting Point 123 °C PubChem CID: 15685[1]

Solubility

Water Insoluble (predicted)
General Organic Compound

Behavior

5% NaOH Insoluble (predicted)
General Organic Compound

Behavior

5% NaHCO₃ Insoluble (predicted)
General Organic Compound

Behavior

5% HCl Insoluble (predicted)
General Organic Compound

Behavior

Concentrated H₂SO₄ Soluble (predicted)
General Organic Compound

Behavior[2]

Note: Specific experimental solubility data for 4-Acetamido-3-ethoxynitrobenzene in a range

of solvents is not readily available in the public domain. The predicted solubility is based on the

general behavior of neutral organic compounds with its functional groups.

Experimental Protocols
Detailed methodologies for determining the melting point and solubility of organic compounds

like 4-Acetamido-3-ethoxynitrobenzene are crucial for consistent and reliable data

generation.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.[3] A sharp melting range

typically signifies a high-purity compound, whereas a broad melting range often indicates the

presence of impurities.[4] The capillary method is a standard and widely accepted technique for

this determination.[4][5]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[4]

Thermometer[3][4]

Spatula[3]

Mortar and pestle (optional, for sample grinding)[3]

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-Acetamido-3-
ethoxynitrobenzene is finely powdered.[5] The open end of a capillary tube is tapped into

the powder to pack a small amount (1-2 mm in height) of the sample into the sealed end.[4]

[5][6]

Apparatus Setup: The packed capillary tube is placed in the heating block or attached to the

thermometer in a heating bath of the melting point apparatus.[4]

Heating: The sample is heated at a steady and slow rate, typically around 1-2 °C per minute,

as the temperature approaches the expected melting point.[6] A rapid initial heating can be

used to determine an approximate range, followed by a slower, more precise measurement

with a fresh sample.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has turned into a clear liquid is recorded as the end of the melting range.[3][6]

Solubility Determination
Understanding the solubility profile of a compound is fundamental for developing purification

methods, formulating solutions, and predicting its behavior in biological systems. A systematic

approach is used to classify the compound's solubility.

Reagents and Solvents:

Distilled or deionized water
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5% (w/v) Sodium Hydroxide (NaOH) solution

5% (w/v) Sodium Bicarbonate (NaHCO₃) solution

5% (v/v) Hydrochloric Acid (HCl) solution

Concentrated Sulfuric Acid (H₂SO₄)

Test tubes

Vortex mixer or stirring rod

Procedure:

Initial Test in Water: Approximately 10-25 mg of 4-Acetamido-3-ethoxynitrobenzene is

placed in a test tube, and about 0.5-1 mL of water is added.[2][7] The mixture is vigorously

agitated.[8][9] If the compound dissolves completely, it is classified as water-soluble. The pH

of the resulting solution should be tested with litmus or pH paper to determine if the

compound is acidic, basic, or neutral.[7][8]

Test in 5% NaOH: If the compound is insoluble in water, its solubility in 5% NaOH is tested

using a fresh sample.[2][10] Solubility in this weak base suggests the presence of an acidic

functional group.[2]

Test in 5% NaHCO₃: For compounds that dissolve in 5% NaOH, a subsequent test in 5%

NaHCO₃ can differentiate between strong and weak acids.[8][10]

Test in 5% HCl: If the compound is insoluble in water and 5% NaOH, its solubility in 5% HCl

is determined.[8][9][10] Dissolution in dilute acid is a strong indication of a basic functional

group, such as an amine.[8]

Test in Concentrated H₂SO₄: For compounds that are insoluble in water, dilute acid, and

dilute base, solubility in cold, concentrated sulfuric acid is tested.[10] Most neutral

compounds containing oxygen or nitrogen atoms will dissolve in or react with concentrated

H₂SO₄.[2]

Logical Workflow for Solubility Determination
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The following diagram illustrates the decision-making process for classifying the solubility of an

organic compound like 4-Acetamido-3-ethoxynitrobenzene.
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Caption: A flowchart of the systematic procedure for determining the solubility class of an

organic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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